Cas no 1806069-62-4 (4-Amino-2-chloro-6-(difluoromethyl)-3-iodopyridine)

• Product Name: 4-Amino-2-chloro-6-(difluoromethyl)-3-iodopyridine
• CAS No: 1806069-62-4
• MF: C₆H₄ClF₂IN₂
• MW: 304.463639259338
• CID: 4852266
• Update Time: 2025-09-23

4-Amino-2-chloro-6-(difluoromethyl)-3-iodopyridine Chemical and Physical Properties

Names and Identifiers

• 4-Amino-2-chloro-6-(difluoromethyl)-3-iodopyridine

• Inchi： 1S/C6H4ClF2IN2/c7-5-4(10)2(11)1-3(12-5)6(8)9/h1,6H,(H2,11,12)
• InChI Key： YKFONGXNJWNDHT-UHFFFAOYSA-N
• SMILES： IC1=C(N=C(C(F)F)C=C1N)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 161
• XLogP3: 2.4
• Topological Polar Surface Area: 38.9

Additional information on 4-Amino-2-chloro-6-(difluoromethyl)-3-iodopyridine

Recent Advances in the Study of 4-Amino-2-chloro-6-(difluoromethyl)-3-iodopyridine (CAS: 1806069-62-4)

4-Amino-2-chloro-6-(difluoromethyl)-3-iodopyridine (CAS: 1806069-62-4) is a halogenated pyridine derivative that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, including amino, chloro, difluoromethyl, and iodo substituents, has shown promising potential in various applications, particularly in drug discovery and agrochemical development. Recent studies have focused on its synthesis, reactivity, and biological activity, shedding light on its utility as a versatile building block for more complex molecules.

One of the most notable advancements in the study of this compound is its role in the synthesis of novel heterocyclic compounds. Researchers have demonstrated that 4-Amino-2-chloro-6-(difluoromethyl)-3-iodopyridine serves as a key intermediate in the construction of pyridine-based scaffolds, which are prevalent in many biologically active molecules. Its reactivity, particularly in cross-coupling reactions, has been exploited to create diverse libraries of compounds for high-throughput screening in drug discovery programs.

In addition to its synthetic utility, recent investigations have explored the biological activities of derivatives derived from this compound. Preliminary studies indicate that certain analogs exhibit potent inhibitory effects against specific enzymes and receptors, making them candidates for further development as therapeutic agents. For instance, some derivatives have shown activity against kinases involved in cancer pathways, while others have demonstrated potential as antimicrobial agents. These findings underscore the compound's versatility and its relevance in addressing unmet medical needs.

The agrochemical sector has also benefited from research on 4-Amino-2-chloro-6-(difluoromethyl)-3-iodopyridine. Its derivatives have been evaluated for their efficacy as herbicides and pesticides, with some showing remarkable activity against resistant strains of pests and weeds. The difluoromethyl group, in particular, has been implicated in enhancing the bioavailability and stability of these compounds, making them attractive candidates for further optimization.

Despite these promising developments, challenges remain in the large-scale synthesis and application of this compound. Recent studies have addressed these issues by developing more efficient synthetic routes and optimizing reaction conditions to improve yields and reduce costs. Furthermore, efforts are underway to better understand the structure-activity relationships (SAR) of its derivatives, which will be crucial for the rational design of more effective and selective agents.

In conclusion, 4-Amino-2-chloro-6-(difluoromethyl)-3-iodopyridine (CAS: 1806069-62-4) represents a valuable tool in both pharmaceutical and agrochemical research. Its unique structural attributes and reactivity profile make it a versatile intermediate for the synthesis of biologically active compounds. Ongoing research continues to uncover new applications and optimize its utility, positioning it as a compound of significant interest in the chemical biology and medicinal chemistry communities. Future studies are expected to further elucidate its potential and expand its applications in drug discovery and beyond.